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Compound of Interest

Methyltriphenylphosphonium
iodide

Cat. No.: B127264

Compound Name:

Methyltriphenylphosphonium lodide: A
Technical Guide

CAS Number: 2065-66-9

This technical guide provides an in-depth overview of Methyltriphenylphosphonium iodide, a
versatile phosphonium salt with significant applications in organic synthesis and drug
development. This document is intended for researchers, scientists, and professionals in these
fields, offering detailed information on its properties, synthesis, and key applications.

Chemical and Physical Properties

Methyltriphenylphosphonium iodide is a white to light yellow crystalline powder.[1] It is a salt
consisting of a methyltriphenylphosphonium cation and an iodide anion. Key quantitative data
are summarized in the table below for easy reference.
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Property Value References
CAS Number 2065-66-9 [21[31[4][516][7]
Molecular Formula C19H18IP [21[31[5]
Molecular Weight 404.22 g/mol [11[3114]
Melting Point 183-185 °C (lit.) [11[3]
Appearance White to light yellow powder [1][3]

Soluble in water, acetone,
Solubility dichloromethane, and [1][5]

methanol.

L Light sensitive and
Sensitivity hygroscopic [1][3][5]

EINECS Number 218-178-5 [31[4]

Synthesis of Methyltriphenylphosphonium lodide

Methyltriphenylphosphonium iodide is typically synthesized via a straightforward
nucleophilic substitution reaction between triphenylphosphine and methyl iodide.[8]

Experimental Protocol

A common laboratory-scale synthesis protocol is as follows:

Preparation: Dissolve triphenylphosphine (1.0 equivalent) in a suitable solvent such as
benzene or dichloromethane.[7][8][9]

o Reaction: Add methyl iodide (typically a slight excess, e.g., 1.1 equivalents) dropwise to the
triphenylphosphine solution at room temperature.[8][10]

 Stirring: Stir the reaction mixture at room temperature for a period ranging from one hour to
several hours, or until a precipitate forms.[8][9]

« |solation: Collect the solid precipitate by filtration.[8][9]
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e Washing: Wash the collected solid with a solvent in which the product is sparingly soluble,
such as benzene or ethyl acetate, to remove any unreacted starting materials.[8][9]

e Drying: Dry the purified Methyltriphenylphosphonium iodide under vacuum to obtain the
final product.[8][9]

The following diagram illustrates the general workflow for the synthesis of
Methyltriphenylphosphonium iodide.

Synthesis Workflow

1 2 3 4 5
Dissolve Triphenylphosphine Add Methyl lodide Stir at Room Filter Precipi Wash with Solvent Dry Under Vacuum Methyltriphenylphosphonium
in Solvent lodide

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Methyltriphenylphosphonium iodide.

Applications in Organic Synthesis: The Wittig
Reaction

Methyltriphenylphosphonium iodide is a crucial precursor for the preparation of
methylenetriphenylphosphorane, a widely used Wittig reagent.[5][6][11] The Wittig reaction is a
powerful method for the synthesis of alkenes from aldehydes or ketones.[6][11]

The overall process involves the deprotonation of the phosphonium salt with a strong base to
form the ylide, which then reacts with a carbonyl compound.

The mechanism of the Wittig reaction is depicted in the following diagram:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.guidechem.com/question/how-to-prepare-methyltriphenyl-id122430.html
http://orgsyn.org/demo.aspx?prep=cv7p0258
https://www.benchchem.com/product/b127264?utm_src=pdf-body
https://www.guidechem.com/question/how-to-prepare-methyltriphenyl-id122430.html
http://orgsyn.org/demo.aspx?prep=cv7p0258
https://www.benchchem.com/product/b127264?utm_src=pdf-body
https://www.benchchem.com/product/b127264?utm_src=pdf-body-img
https://www.benchchem.com/product/b127264?utm_src=pdf-body
https://www.benchchem.com/product/b127264?utm_src=pdf-body
https://www.fishersci.com/shop/products/methyltriphenylphosphonium-iodide-98-thermo-scientific/AAA1564414
https://www.nbinno.com/article/pharmaceutical-intermediates/power-phosphonium-salts-methyltriphenylphosphonium-iodide-action-vc
https://www.multichemexports.com/product-details/methyltriphenylphosphonium-iodide
https://www.nbinno.com/article/pharmaceutical-intermediates/power-phosphonium-salts-methyltriphenylphosphonium-iodide-action-vc
https://www.multichemexports.com/product-details/methyltriphenylphosphonium-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing
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Caption: The mechanism of the Wittig reaction using a phosphonium ylide.
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Applications in Drug Development: Mitochondrial
Targeting

The triphenylphosphonium (TPP) cation is a lipophilic cation that can readily cross biological
membranes.[12] Due to the large negative membrane potential of the inner mitochondrial
membrane, TPP-containing molecules accumulate within the mitochondria of living cells.[12]
This property has been exploited in drug development to deliver therapeutic agents specifically
to the mitochondria, which are implicated in various diseases, including cancer and
neurodegenerative disorders.[12]

While Methyltriphenylphosphonium iodide itself is not a therapeutic agent, the TPP moiety
is a key component in the design of mitochondria-targeted drugs.[12] The iodide anion can be
exchanged for other counterions or the TPP cation can be covalently attached to a drug
molecule.

The principle of mitochondrial targeting by TPP-based compounds is illustrated below:

Caption: Accumulation of TPP-conjugated drugs in the mitochondrial matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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